Cas no 6627-84-5 (4-(cyclopent-2-en-1-yl)phenol)

• Product Name: 4-(cyclopent-2-en-1-yl)phenol
• CAS No: 6627-84-5
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD00546834
• CID: 1706588
• PubChem ID: 246763
• Update Time: 2025-10-29

4-(cyclopent-2-en-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-cyclopent-2-en-1-ylphenol
• 4-Cyclopent-2-enyl-phenol
• AC1L6ISK
• 4-(cyclopent-2'-enyl)phenol
• NSC60238
• 4-(2-cyclopentenyl)phenol
• F0701-0018
• 4-(cyclopenten-2-yl)-phenol
• SureCN6755897
• 4-(cyclopenten-2-yl)phenol
• p-(cyclopent-2-en-1-yl)phenol
• 4-[(1R)-cyclopent-2-en-1-yl]phenol
• p-(cyclopent-2-enyl)phenol
• 4-(cyclopent-2-en-1-yl)phenol
• CS-0269452
• SCHEMBL6755897
• 6627-84-5
• Cambridge id 5142859
• SK71900000
• 4-(2-Cyclopenten-1-yl)phenol
• Phenol, 4-(2-cyclopenten-1-yl)-
• EN300-235914
• AKOS003613376
• NIOSH/SK7190000
• NSC-60238
• DTXSID50289308
• HMS1578B05

• MDL： MFCD00546834
• Inchi： 1S/C11H12O/c12-11-7-5-10(6-8-11)9-3-1-2-4-9/h1,3,5-9,12H,2,4H2
• InChI Key： UNOCLAHFRPOXJL-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CCC1

Computed Properties

• Exact Mass: 160.08900
• Monoisotopic Mass: 160.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.82580

Additional information on 4-(cyclopent-2-en-1-yl)phenol

Chemical Profile of 4-(cyclopent-2-en-1-yl)phenol (CAS No. 6627-84-5)

4-(cyclopent-2-en-1-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 6627-84-5, is a significant organic compound with a unique structural framework that has garnered attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of heterocyclic phenols, characterized by its aromatic ring system fused with a cyclopentene moiety. The presence of both cyclopentene and phenolic hydroxyl groups imparts distinct chemical properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-(cyclopent-2-en-1-yl)phenol consists of a benzene ring substituted at the para position with a cyclopent-2-enyl group. This configuration contributes to its reactivity and interaction potential with biological targets. The cyclopentene ring, being electron-rich due to its double bond, can participate in various electronic and steric interactions, while the phenolic hydroxyl group is well-known for its ability to engage in hydrogen bonding and metal coordination. Such structural features make this compound an attractive scaffold for drug design and development.

In recent years, there has been growing interest in 4-(cyclopent-2-en-1-yl)phenol due to its potential pharmacological activities. Studies have suggested that this compound may exhibit antioxidant, anti-inflammatory, and antimicrobial properties. The phenolic moiety is particularly recognized for its radical-scavenging capabilities, which are crucial in mitigating oxidative stress—a key factor in numerous pathological conditions. Additionally, the cyclopentene ring can influence the compound's solubility and bioavailability, making it a promising candidate for formulation development.

Research in medicinal chemistry has explored derivatives of 4-(cyclopent-2-en-1-yl)phenol to enhance its biological activity and optimize its pharmacokinetic profile. For instance, modifications such as halogenation or alkylation of the aromatic ring have been investigated to modulate binding affinity to specific enzymes or receptors. These modifications aim to improve therapeutic efficacy while minimizing side effects. The synthesis of such derivatives often involves advanced organic reactions like cross-coupling or cyclization processes, highlighting the compound's utility as a building block in synthetic chemistry.

The biological activity of 4-(cyclopent-2-en-1-yl)phenol has been further explored through computational modeling and high-throughput screening techniques. These approaches have helped elucidate its interactions with target proteins, providing insights into potential mechanisms of action. For example, computational studies have suggested that this compound may interact with enzymes involved in inflammatory pathways, such as lipoxygenases or cyclooxygenases. Such interactions could underpin its observed anti-inflammatory effects in preclinical models.

Preclinical studies have also demonstrated the potential of 4-(cyclopent-2-en-1-yl)phenol in treating various diseases. In particular, its antioxidant properties have been investigated in contexts such as neurodegenerative disorders and cardiovascular diseases, where oxidative stress plays a significant role. Animal models have shown promising results regarding protection against cellular damage induced by reactive oxygen species (ROS). Additionally, antimicrobial applications have been explored, with early findings indicating activity against certain bacterial and fungal strains.

The chemical synthesis of 4-(cyclopent-2-en-1-yl)phenol involves multi-step processes that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by reduction steps to introduce the cyclopentene moiety. Advances in catalytic systems, such as transition metal-catalyzed reactions, have improved the efficiency of these synthetic pathways. Moreover, green chemistry principles have been increasingly applied to minimize waste and energy consumption during production.

The spectroscopic and analytical characterization of 4-(cyclopent-2-en-1-yl)phenol is essential for quality control and understanding its structural properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are routinely employed to confirm molecular structure and purity. Additionally, chromatographic methods like high-performance liquid chromatography (HPLC) are used for quantitative analysis in pharmaceutical formulations.

The future prospects of 4-(cyclopent-2-en-1-yl)phenol in pharmaceutical research are promising. Ongoing studies aim to further elucidate its mechanism of action through detailed biochemical assays and genetic knockout models. Furthermore, efforts are underway to develop novel derivatives with enhanced therapeutic profiles using structure-based drug design strategies. Collaborative initiatives between academia and industry are likely to accelerate the translation of these findings into clinical applications.

In conclusion,4-(cyclopent-2-en-1-ylo phenol (CAS No. 6627-84 -5) is a structurally interesting compound with diverse chemical and biological potential . Its unique combination of functional groups makes it valuable for drug discovery , synthetic chemistry ,and mechanistic studies . As research continues ,this compound is expected to contribute significantly to advancements i npharmaceutical science . p>